p-Methoxybenzyl phenyl carbonate

• IUPAC Name: (4-methoxyphenyl)methyl phenyl carbonate
• InChI: InChI=1S/C15H14O4/c1-17-13-9-7-12(8-10-13)11-18-15(16)19-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key: RMDRWXNFPZIFDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC(=O)OC2=CC=CC=C2
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID10185458
• Molecular Weight: 258.27 g/mol
• CAS RN: 31558-46-0

Description

P-Methoxybenzyl phenyl carbonate is a chemical compound with the molecular formula C15H14O4. It has a molecular weight of 258.2693. The IUPAC Standard InChI is InChI=1S/C15H14O4/c1-17-13-9-7-12(8-10-13)11-18-15(16)19-14-5-3-2-4-6-14/h2-10H,11H2,1H3.

Synthesis Analysis

The synthesis of p-Methoxybenzyl phenyl carbonate involves the protection and deprotection of the p-Methoxybenzyl (PMB) group. The PMB group can be protected or deprotected under the same conditions as the benzyl group. It can also be deprotected under mildly oxidizing conditions using DDQ (dichlorodicyanobenzoquinone) or strongly acidic conditions.

Molecular Structure Analysis

The molecular structure of p-Methoxybenzyl phenyl carbonate can be viewed as a 2D Mol file or as a computed 3D SD file. The structure is based on the molecular formula C15H14O4.

Chemical Reactions Analysis

The chemical reactions involving p-Methoxybenzyl phenyl carbonate follow the mechanism of Williamson ether synthesis. Under DDQ conditions, the oxidation of PMB through the charge transfer complex is followed by hydrolysis, releasing the deprotected compound and p-methoxybenzaldehyde.

Physical And Chemical Properties Analysis

The physical and chemical properties of p-Methoxybenzyl phenyl carbonate are based on its molecular formula C15H14O4 and molecular weight of 258.2693.

Scientific Research Applications

Synthesis and Derivatives

• Amino Acid and Peptide Synthesis : p-Methoxybenzyl phenyl carbonate has been used in the synthesis of p-methoxybenzyloxycarbonyl amino acids, a key component in peptide synthesis. This method is noted for its convenience and satisfactory yield compared to traditional methods (Mizumura & Hagitani, 1970).

• Peptide Synthesis Methodology : Another approach for synthesizing p-methoxybenzyloxycarbonyl-amino acids involves using p-methoxybenzyl-2.4.5-trichlor-phenylcarbonate, which has been effective for producing activated esters and simplifying peptide synthesis (E. Klieger, 1969).

Polymerization and Material Science

• Radical Polymerization : p-Methoxybenzyl phenyl carbonate derivatives have been utilized in the radical polymerization of various styrenes, leading to the formation of polymers with specific chain-end groups (Kwon et al., 1999).

• Resin and Carbon Foam Production : The compound has been used in the production of resin-foams through acid-induced step-growth polymerizations. This process is significant for its controlled release of carbon dioxide, leading to various applications in material science (Wöckel et al., 2017).

Alcohol Protection and Deprotection in Organic Synthesis

• Protection of Alcohols : A method for the p-methoxybenzylation of alcohols under neutral conditions has been reported, expanding the range of chemoselective methods applicable to sensitive substrates (Kotturi et al., 2009).

• Photochemistry in Organic Synthesis : The photolysis of certain phenylacetic acids and anhydrides, including p-methoxyphenylacetic anhydride, has been studied, revealing insights into the photo-formation of products and the potential for novel synthetic routes (Roof et al., 1976).

Miscellaneous Applications

• Selective Synthesis of Methyl Ethers : p-Methoxybenzyl phenyl carbonate derivatives have been used in the selective synthesis of methyl ethers, demonstrating peculiar chemoselectivity for hydroxybenzyl alcohols (Selva et al., 2008).

• Pharmaceutical Research**: A specific derivative, (1S,2S,3S,4R,5S)-5-[4-Chloro-3-(4-ethoxybenzyl)phenyl]-1-hydroxymethyl-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol, has been studied as a selective inhibitor in pharmaceutical research, particularly for the treatment of diabetes mellitus, highlighting the versatility of p-methoxybenzyl phenyl carbonate derivatives in medical science (Kalgutkar et al., 2011).

• Peptide Synthesis : The p-methoxybenzyl ester group has been leveraged in peptide synthesis, illustrating its role as a carboxyl-protecting group in the synthesis of a protected pentapeptide fragment. This application underscores the importance of p-methoxybenzyl phenyl carbonate in advanced organic synthesis (Stewart, 1968).

• Molecular and Spectroscopic Analysis : p-Methoxybenzyl phenyl carbonate derivatives have been used in the study of heterocyclic compounds, providing insights into molecular, electronic, and spectroscopic properties, which are critical in the field of chemistry and materials science (Beytur & Avinca, 2021).

Mechanism of Action

The mechanism of action of p-Methoxybenzyl phenyl carbonate involves the protection and deprotection of the p-Methoxybenzyl (PMB) group. The PMB group can be protected or deprotected under the same conditions as the benzyl group. It can also be deprotected under mildly oxidizing conditions using DDQ (dichlorodicyanobenzoquinone) or strongly acidic conditions.

Safety and Hazards

P-Methoxybenzyl phenyl carbonate is classified as causing serious eye irritation and is harmful to aquatic life. Precautionary measures include washing skin thoroughly after handling, avoiding release to the environment, and wearing eye protection/face protection. In case of eye contact, it is advised to rinse cautiously with water for several minutes and get medical advice if eye irritation persists.

Future Directions

The future directions of p-Methoxybenzyl phenyl carbonate research could involve further exploration of its synthesis and deprotection mechanisms. Additionally, the impact of its safety and hazards on the environment and human health could be a potential area of study.